Cas no 2940934-73-4 (Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate)

• Product Name: Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate
• CAS No: 2940934-73-4
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6796823
• PubChem ID: 168476934
• Update Time: 2025-08-05

Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2940934-73-4
• ETHYL 4-METHYL-3-OXO-2-OXA-4-AZABICYCLO[3.2.1]OCTANE-5-CARBOXYLATE
• F93378
• Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate

• Inchi： 1S/C10H15NO4/c1-3-14-8(12)10-5-4-7(6-10)15-9(13)11(10)2/h7H,3-6H2,1-2H3
• InChI Key： LBPWGQMVEKBXGN-UHFFFAOYSA-N
• SMILES： O1C(N(C)C2(C(=O)OCC)CCC1C2)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate

Research Brief on Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate (CAS: 2940934-73-4)

Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate (CAS: 2940934-73-4) is a bicyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The synthesis of Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate has been optimized in recent years, with researchers exploring novel catalytic methods to improve yield and enantioselectivity. A 2023 study published in the Journal of Organic Chemistry demonstrated the use of asymmetric organocatalysis to achieve high enantiomeric excess (ee) in the synthesis of this compound, highlighting its potential as a chiral building block for pharmaceuticals. The study also reported improved scalability, which is critical for industrial applications.

In terms of biological activity, preliminary studies have shown that Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. A 2022 paper in Bioorganic & Medicinal Chemistry Letters identified this compound as a potential lead for developing anti-inflammatory agents, with in vitro assays demonstrating its ability to suppress pro-inflammatory cytokines. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

The structural versatility of Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate has also made it a subject of interest in fragment-based drug discovery (FBDD). Researchers have utilized this compound as a core scaffold to design libraries of derivatives with enhanced bioactivity. A recent computational study published in RSC Advances employed molecular docking and dynamics simulations to predict the binding affinities of these derivatives against various therapeutic targets, including kinases and GPCRs. The results suggest promising avenues for future drug development.

Despite these advances, challenges remain in the practical application of Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate. Issues such as metabolic stability, solubility, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the potential of this compound into clinically viable therapeutics.

In conclusion, Ethyl 4-methyl-3-oxo-2-oxa-4-azabicyclo[3.2.1]octane-5-carboxylate (CAS: 2940934-73-4) represents a promising candidate for further exploration in drug discovery. Its unique bicyclic structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable scaffold for developing novel therapeutics. Future research should focus on optimizing its pharmacological profile and exploring its applicability across a broader range of disease targets.